Cas no 2219368-62-2 (4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride)

• Product Name: 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride
• CAS No: 2219368-62-2
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 5223141
• PubChem ID: 132890091
• Update Time: 2025-06-27

4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-triazol-3-yl)phenyl]methanamine dihydrochloride
• 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride

• Inchi： 1S/C9H10N4.ClH/c10-5-7-1-3-8(4-2-7)9-11-6-12-13-9;/h1-4,6H,5,10H2,(H,11,12,13);1H
• InChI Key： FCLRLQNTJAIQTF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2=NN=CN2)=CC=1)N.Cl

Additional information on 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride

4-(1H-1,2,4-Triazol-3-yl)phenylmethanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2219368-62-2, commonly referred to as 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole-containing amines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a triazole ring fused to a phenyl group and a methanamine moiety, which contributes to its unique chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring is a heterocyclic structure that can enhance the stability and bioavailability of molecules. In the case of 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride, the triazole group plays a crucial role in modulating the compound's interaction with biological targets. This makes it a promising candidate for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring through a click reaction or other coupling methods. The dihydrochloride salt form is often preferred due to its enhanced solubility and stability under physiological conditions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies.

In terms of applications, 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride has shown potential in several areas. For instance, it has been investigated as a potential inhibitor of key enzymes involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. Recent studies have also explored its role as a modulator of ion channels and receptors, further expanding its therapeutic potential.

The pharmacokinetic properties of this compound are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is critical for determining its suitability as a drug candidate. Preliminary studies suggest that it exhibits moderate bioavailability and pharmacokinetic stability, which are favorable attributes for drug development.

In conclusion, 4-(1H-1,2,4-triazol-3-yl)phenylmethanamine dihydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, coupled with promising biological activities, positions it as a key molecule in the ongoing quest for innovative drugs. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.